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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981 Get Quote

For Immediate Release

This technical guide provides a comprehensive analysis of the thermal decomposition of

cesium tribromide (CsBr₃), a compound of interest to researchers and professionals in drug

development and materials science. This document synthesizes available data on its

decomposition temperature, outlines the experimental methodologies for its characterization,

and presents a clear visualization of the decomposition pathway.

Core Data Summary
The thermal stability of cesium tribromide is a critical parameter for its handling and

application. Quantitative data regarding its decomposition point is summarized below.

Parameter Value Notes

Melting Point 38 °C Decomposes upon melting.[1]

Decomposition in Aqueous

Solution
Readily decomposes

Dissolves and then

decomposes when wet.[2]

Decomposition Pathway and Products
Cesium tribromide is an ionic compound consisting of a cesium cation (Cs⁺) and a tribromide

anion (Br₃⁻)[3]. Its thermal decomposition is a process where the compound breaks down into

simpler, more stable substances. The decomposition reaction proceeds as follows:
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CsBr₃(s) → CsBr(s) + Br₂(g)

Upon heating to its melting point of 38 °C, solid cesium tribromide decomposes into solid

cesium bromide (CsBr) and bromine gas (Br₂)[1]. This decomposition is also observed when

cesium tribromide is dissolved in water[2].

A logical diagram illustrating this decomposition pathway is provided below.
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Caption: Decomposition of Cesium Tribromide.

Experimental Protocols
The determination of the decomposition temperature of cesium tribromide typically involves

thermal analysis techniques. While the specific experimental details from primary literature can

be proprietary, a standard and widely accepted method for such analysis is Thermogravimetric

Analysis (TGA).

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which a material undergoes a change in mass upon

heating.

Methodology:

Sample Preparation: A small, precisely weighed sample of cesium tribromide is placed in a

sample pan, typically made of an inert material like alumina or platinum.
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Instrumentation: The sample pan is placed in a high-precision balance located inside a

furnace.

Heating Program: The furnace temperature is increased at a constant rate (e.g., 5-20

°C/min) under a controlled atmosphere, which is usually an inert gas such as nitrogen or

argon to prevent unwanted side reactions.

Data Acquisition: The mass of the sample is continuously monitored as a function of

temperature.

Analysis: The decomposition temperature is identified as the onset temperature of the mass

loss step in the TGA curve, corresponding to the liberation of bromine gas.

The experimental workflow for a typical TGA experiment is visualized in the diagram below.
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Caption: TGA Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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